Cas no 134935-10-7 (2'-(butylamino)-3'-deoxythymidine)

2'-(butylamino)-3'-deoxythymidine structure
134935-10-7 structure
Product Name:2'-(butylamino)-3'-deoxythymidine
CAS No:134935-10-7
MF:C14H23N3O4
MW:297.350123643875
CID:1236969
PubChem ID:452801
Update Time:2025-04-20

2'-(butylamino)-3'-deoxythymidine Chemical and Physical Properties

Names and Identifiers

    • 2'-(butylamino)-3'-deoxythymidine
    • 1-[(2R,3R,5S)-3-(butylamino)-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
    • 134935-10-7
    • 2'-n-Butylamino-3'-deoxythymidine
    • DTXSID20159140
    • 1-[(2R,3R,5S)-3-(butylamino)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
    • 2BuNHdT
    • Uridine, 2'-(butylamino)-2',3'-dideoxy-5-methyl-
    • Inchi: 1S/C14H23N3O4/c1-3-4-5-15-11-6-10(8-18)21-13(11)17-7-9(2)12(19)16-14(17)20/h7,10-11,13,15,18H,3-6,8H2,1-2H3,(H,16,19,20)/t10-,11+,13+/m0/s1
    • InChI Key: HHHGOXUFXPIQGB-DMDPSCGWSA-N
    • SMILES: O1[C@H](CO)C[C@H]([C@@H]1N1C(NC(C(C)=C1)=O)=O)NCCCC

Computed Properties

  • Exact Mass: 297.169
  • Monoisotopic Mass: 297.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 90.9Ų

Experimental Properties

  • Density: 1.25
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.565
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